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Introduction

Nootkatone, a naturally occurring sesquiterpene found in grapefruit peel and Alaska yellow
cedar trees, has emerged as a promising active ingredient for topical insect repellents.[1][2][3]
[4] With a favorable safety profile and a pleasant citrus scent, nootkatone presents a viable
alternative to synthetic repellents like DEET and picaridin.[1][5] This document provides
detailed application notes and protocols for the formulation and efficacy testing of nootkatone-
based topical insect repellents, intended to guide researchers and professionals in the
development of novel pest control solutions. Nootkatone is recognized as a biopesticide and is
non-toxic to humans, making it a safe option for personal protection.[5][6][7][8]

Mechanism of Action

Nootkatone exerts its repellent and insecticidal effects through a multi-faceted mechanism of
action. It is known to activate the a-adrenergic type 1 octopamine receptor in arthropods, which
leads to fatal spasms.[2][5] Additionally, recent studies have revealed that nootkatone
potentiates y-aminobutyric acid (GABA)-mediated signaling by modulating the GABA-gated
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chloride channel, disrupting synaptic transmission in insect sensory neurons.[9][10] This dual
action as both a repellent and an insecticide contributes to its effectiveness against a broad
spectrum of pests, including mosquitoes and ticks.[5][9] Its unique mode of action may also
help in managing insects that have developed resistance to other insecticides.[4][6][11]

Data Presentation: Efficacy and Formulation Data
Table 1: Repellency Efficacy of Nootkatone Formulations

against Aedes Mosquitoes

Nootkatone Comparison ] Efficacy
. Target Species o Reference
Concentration Product Finding
) Comparable
20% 7% DEET Aedes aegypti [1][12]

repellency rate

Comparable

20% 5% Picaridin Aedes aegypti [11[12]
repellency rate
Vehicle-only ) Significant
5%, 10%, 20% Aedes aegypti ) [1]
control spatial repellency

Table 2: Insecticidal Activity of Nootkatone against
Mosquitoes
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. 95%
Mosquito . LC50 )
. Strain Confidence Reference
Species (mglbottle)
Interval

New Orleans

Aedes aegypti (Permethrin- 0.08 0.07-0.09 [12]
Susceptible)
Vergel

Aedes aegypiti (Permethrin- 0.14 0.13-0.15 [12]
Resistant)
ATM-NJ95

Aedes albopictus  (Permethrin- 0.09 0.08-0.10 [12]
Susceptible)

Aedes albopictus  Coatzacoalcos 0.08 0.07-0.09 [12]

Table 3: F lation E les for Topical Applicati

. Nootkatone . Additional
Formulation _ CarrierlBas
Concentrati Component Target Pest Reference
Type e
s
Water,
Spray 5-20% Ethanol/Witch  Emulsifier Mosquitoes [1][13][14]
Hazel
Cosmetic
. General
Lotion/Cream  10-25% base (e.g., - [15][16]
_ Insects
lotion, cream)
Emulsifiable -~ -~ Ticks (l.
0.84% Not specified Emulsifiers ] [5]
Concentrate scapularis)
Lignin- o Ticks (1.
0.56% Lignin - ) [51[17]
Encapsulated scapularis)
Experimental Protocols
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Protocol 1: Preparation of a Basic Nootkatone Topical
Spray (10% Concentration)

Objective: To prepare a stable, ready-to-use topical insect repellent spray containing 10%
nootkatone.

Materials:

Nootkatone (=98% purity)

» Ethanol (95%) or Witch Hazel

¢ Distilled Water

o Emulsifier (e.qg., Polysorbate 20)

e Glass beaker

e Magnetic stirrer and stir bar

e Graduated cylinders

o Spray bottles (amber glass or PET plastic)

Procedure:

In a glass beaker, dissolve 10g of nootkatone in 40ml of ethanol or witch hazel with
continuous stirring using a magnetic stirrer until fully dissolved.

e In a separate beaker, add 1-2ml of an emulsifier to 48-49ml of distilled water and mix
thoroughly. The emulsifier helps to create a stable oil-in-water emulsion.

o Slowly add the water-emulsifier mixture to the nootkatone-alcohol solution while
continuously stirring.

» Continue stirring for 15-20 minutes to ensure a homogenous mixture.
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o Transfer the final formulation into amber glass or PET plastic spray bottles for storage and
use.

» Label the bottles with the formulation details, concentration, and date of preparation.

Note: The ratio of alcohol/witch hazel to water can be adjusted to modify drying time and skin
feel. The concentration of the emulsifier may need to be optimized depending on the final
desired stability of the formulation.

Protocol 2: "Arm-in-Cage" Efficacy Testing of Topical
Repellents

Objective: To evaluate the Complete Protection Time (CPT) of a topical nootkatone
formulation against host-seeking female mosquitoes in a laboratory setting. This protocol is
based on established guidelines from the WHO and EPA.[18][19][20][21]

Materials:

Test formulation of nootkatone repellent

o Control substance (e.g., ethanol or the formulation vehicle without nootkatone)

e Human volunteers (screened for any skin sensitivities)

e Cages (e.g., 40x40x40 cm) containing 200-250 host-seeking, non-blood-fed female
mosquitoes (e.g., Aedes aegypti), 5-12 days old.[18][22]

e Latex or nitrile gloves

e Timer

o Data recording sheets

Procedure:

» Volunteer Preparation: Volunteers should avoid using any scented products on the day of the
test.[1] One forearm of the volunteer serves as the treated arm, while the other can be used
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as an untreated control or for testing a different formulation. The hands should be covered
with gloves.

o Repellent Application: Apply a standardized amount of the nootkatone formulation evenly
over the exposed skin of the forearm, from the wrist to the elbow. A typical application rate is
1.0 ml per 600 cm? of skin.

e Acclimation and Drying: Allow the repellent to dry on the arm for a specified period (e.g., 30-
60 minutes) before the first exposure.[1]

o Exposure: The volunteer inserts the treated forearm into the cage of mosquitoes for a fixed
duration (e.g., 3 minutes).

o Observation: During the exposure period, record the number of mosquito landings and/or
bites. The primary endpoint is the "first confirmed bite,"” which is often defined as the first bite
followed by a second bite within a specified time.[18]

» Repeat Exposures: Repeat the exposure process at regular intervals, typically every 30
minutes, until the repellent fails (i.e., a confirmed bite occurs).[18][22]

o Data Analysis: The Complete Protection Time (CPT) is the time from the application of the
repellent until the first confirmed bite.[22][23] Calculate the mean CPT across multiple
volunteers.

Visualizations
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Caption: Experimental workflow for formulation and testing of nootkatone repellents.
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Caption: Dual mechanism of action of nootkatone in insects.

Safety and Regulatory Considerations

Nootkatone is generally recognized as safe (GRAS) for use in food and fragrances.[1][24] For
topical applications, nootkatone with a purity of over 98% has been shown to cause no skin
sensitivity.[1][25] However, formulations with lower purity may lead to skin sensitization.[25]
Acute toxicology studies have demonstrated that nootkatone has low toxicity via oral, dermal,
and inhalation routes.[24] As with any new repellent formulation, it is crucial to conduct
appropriate dermatological safety testing. The U.S. Environmental Protection Agency (EPA)
has registered nootkatone as an active ingredient for use in insecticides and repellents, paving
the way for the development of commercial products.[3][26] All new end-use products will
require their own registration with the EPA.[6]

Conclusion

Nootkatone holds significant promise as a safe and effective active ingredient in topical insect
repellents. Its natural origin, pleasant aroma, and dual-action mechanism make it an attractive

alternative to conventional synthetic repellents. The protocols and data presented here provide
a foundation for researchers and developers to formulate and evaluate new nootkatone-based
products to help combat the global threat of vector-borne diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 18. Arm-In-Cage test — Biogents AG [eu.biogents.com]

e 19. researchgate.net [researchgate.net]

o 20. Guidelines for efficacy testing of mosquito repellents for human skin [who.int]
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e 26. Press Kit: Nootkatone | Vector-Borne Diseases | CDC [cdc.gov]

e To cite this document: BenchChem. [Formulation of Nootkatone as a Topical Insect
Repellent: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787617/docs#formulation-of-nootkatone-as-a-
topical-insect-repellent-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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and industry. Email: info@benchchem.com
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